N-(5-tert-butyl-1,2-oxazol-3-yl)-4-chlorobenzenesulfonamide

• IUPAC Name: N-(5-tert-butyl-1,2-oxazol-3-yl)-4-chlorobenzenesulfonamide
• InChI: InChI=1S/C13H15ClN2O3S/c1-13(2,3)11-8-12(15-19-11)16-20(17,18)10-6-4-9(14)5-7-10/h4-8H,1-3H3,(H,15,16)
• InChI Key: UCIDJRUJIJNRSF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=NO1)NS(=O)(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C13H15ClN2O3S
• Molecular Weight: 314.79 g/mol

Description

N-(5-tert-butyl-1,2-oxazol-3-yl)-4-chlorobenzenesulfonamide is a chemical compound that features a unique combination of functional groups, including an oxazole ring, a tert-butyl group, and a chlorobenzenesulfonamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(5-tert-butyl-1,2-oxazol-3-yl)-4-chlorobenzenesulfonamide typically involves the reaction of 5-tert-butyl-1,2-oxazole with 4-chlorobenzenesulfonyl chloride in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the sulfonyl chloride. The product is then purified using standard techniques such as recrystallization or column chromatography.

Industrial Production Methods

In an industrial setting, the production of N-(5-tert-butyl-1,2-oxazol-3-yl)-4-chlorobenzenesulfonamide may involve the use of continuous flow reactors to optimize reaction conditions and improve yield. The use of automated systems for reagent addition and product isolation can further enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

N-(5-tert-butyl-1,2-oxazol-3-yl)-4-chlorobenzenesulfonamide can undergo various types of chemical reactions, including:

Substitution Reactions: The chlorobenzene ring can participate in nucleophilic aromatic substitution reactions.

Oxidation and Reduction: The oxazole ring can be oxidized or reduced under appropriate conditions.

Hydrolysis: The sulfonamide group can be hydrolyzed in the presence of strong acids or bases.

Common Reagents and Conditions

Nucleophilic Aromatic Substitution: Reagents such as sodium methoxide or potassium tert-butoxide can be used.

Oxidation: Oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride.

Hydrolysis: Strong acids like hydrochloric acid or bases like sodium hydroxide.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, nucleophilic aromatic substitution can yield various substituted derivatives of the original compound.

Scientific Research Applications

N-(5-tert-butyl-1,2-oxazol-3-yl)-4-chlorobenzenesulfonamide has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It can be used as a probe to study enzyme activity or protein interactions.

Industry: Used in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of N-(5-tert-butyl-1,2-oxazol-3-yl)-4-chlorobenzenesulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The oxazole ring and sulfonamide group can form hydrogen bonds and other interactions with target proteins, modulating their activity. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

• N-(5-tert-butyl-1,2-oxazol-3-yl)-2-methylfuran-3-carboxamide
• tert-butyl N-(5-tert-butyl-1,2-oxazol-3-yl)carbamate
• N-(5-tert-butyl-1,2-oxazol-3-yl)-1-benzothiophene-3-carboxamide

Uniqueness

N-(5-tert-butyl-1,2-oxazol-3-yl)-4-chlorobenzenesulfonamide is unique due to the presence of the chlorobenzenesulfonamide moiety, which imparts distinct chemical and biological properties. This makes it a valuable compound for various research applications, distinguishing it from other similar compounds.